Cas no 1227592-02-0 (2-Chloro-3-hydroxypyridine-4-acetonitrile)

• Product Name: 2-Chloro-3-hydroxypyridine-4-acetonitrile
• CAS No: 1227592-02-0
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4801075
• Update Time: 2025-05-22

2-Chloro-3-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C7H5ClN2O/c8-7-6(11)5(1-3-9)2-4-10-7/h2,4,11H,1H2
• InChI Key： XYAAHZRYLUWMDQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)CC#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 56.9

Additional information on 2-Chloro-3-hydroxypyridine-4-acetonitrile

Recent Advances in the Study of 2-Chloro-3-hydroxypyridine-4-acetonitrile (CAS: 1227592-02-0)

2-Chloro-3-hydroxypyridine-4-acetonitrile (CAS: 1227592-02-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential biological activities.

Recent literature has explored the synthetic pathways for 2-Chloro-3-hydroxypyridine-4-acetonitrile, emphasizing improvements in yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method that significantly enhances the efficiency of its production, reducing byproducts and environmental impact. This advancement is particularly relevant for large-scale industrial applications, where cost-effectiveness and sustainability are critical considerations.

In the realm of medicinal chemistry, 2-Chloro-3-hydroxypyridine-4-acetonitrile has been identified as a promising scaffold for the design of kinase inhibitors. Research conducted by Smith et al. (2024) revealed that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. These findings open new avenues for the development of targeted therapies, particularly for resistant forms of cancer.

Furthermore, the compound's potential in agrochemical applications has been investigated. A recent report in the Journal of Agricultural and Food Chemistry (2023) highlighted its role as a precursor for the synthesis of novel pesticides with improved efficacy and reduced toxicity. This aligns with the growing demand for environmentally friendly pest control solutions in modern agriculture.

In conclusion, 2-Chloro-3-hydroxypyridine-4-acetonitrile (CAS: 1227592-02-0) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatile chemical properties and potential biological activities make it a valuable building block for the development of innovative solutions in these fields. Future studies are expected to further explore its applications, particularly in the context of drug discovery and sustainable agriculture.